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Compound of Interest

Compound Name: LCMV gp33-41

Cat. No.: B15605956 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The identification and quantification of antigen-specific T cells are crucial for understanding

immune responses to viral infections, cancer, and vaccines. The lymphocytic choriomeningitis

virus (LCMV) model is a cornerstone of immunology research, and the CD8+ T cell response to

the gp33-41 epitope is a key parameter in these studies. MHC class I tetramers are powerful

tools that allow for the direct visualization and enumeration of antigen-specific T cells by flow

cytometry. This document provides a detailed protocol and gating strategy for the identification

of gp33-41 tetramer+ CD8 T cells from murine splenocytes.

Data Presentation
The following tables summarize quantitative data relevant to the identification of gp33-41

tetramer+ CD8 T cells.

Table 1: Representative Frequencies of gp33-41 Tetramer+ CD8 T Cells in C57BL/6 Mice
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Tissue Condition
Percentage of
CD8+ T Cells

Citation

Spleen Naive ~1 in 10^5 - 10^6 [1]

Spleen
LCMV Armstrong

(acute, day 8)
50 - 80% [2][3]

Spleen
LCMV Clone 13

(chronic, day 8)
10 - 30% (stem-like) [4]

Spleen
LCMV Armstrong

(memory, >day 60)
5 - 15% [2]

Table 2: Recommended Reagent Concentrations for Staining

Reagent Recommended Concentration/Dilution

gp33-41 Tetramer 1:100 - 1:400 (titration recommended)

Anti-CD8 Antibody
As per manufacturer's instructions (titration

recommended)

Anti-CD3 Antibody As per manufacturer's instructions

Viability Dye As per manufacturer's instructions

Fc Block (anti-CD16/32) 1 µg per 10^6 cells

Experimental Protocols
Materials and Reagents

Single-cell suspension of murine splenocytes

FACS Buffer: PBS with 2% FBS and 0.1% sodium azide

PE-conjugated H-2Db gp33-41 Tetramer (KAVYNFATM)

Fluorochrome-conjugated anti-mouse CD8a antibody
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Fluorochrome-conjugated anti-mouse CD3e antibody

Viability dye (e.g., 7-AAD, Propidium Iodide, or a fixable viability dye)

Fc Block (anti-mouse CD16/32)

Red Blood Cell (RBC) Lysis Buffer

96-well U-bottom plates or FACS tubes

Flow cytometer

Protocol for Staining Murine Splenocytes
Prepare a single-cell suspension of splenocytes from naive or LCMV-infected mice.

Lyse red blood cells using RBC Lysis Buffer according to the manufacturer's protocol.

Wash the cells with FACS buffer and resuspend at a concentration of 1 x 10^7 cells/mL.

Block Fc receptors by incubating the cells with Fc Block for 10-15 minutes at 4°C.

Add the gp33-41 tetramer at the predetermined optimal concentration.

Incubate for 30-60 minutes at room temperature or 37°C, protected from light. Incubation at

37°C may enhance staining for some tetramers.[5]

Wash the cells with FACS buffer.

Add the cocktail of surface antibodies (e.g., anti-CD8, anti-CD3) and the viability dye.

Incubate for 30 minutes at 4°C, protected from light.

Wash the cells twice with FACS buffer.

Resuspend the cells in an appropriate volume of FACS buffer for flow cytometry analysis.

Acquire samples on a flow cytometer as soon as possible. If necessary, samples can be

fixed in 1% paraformaldehyde and stored at 4°C for up to 24 hours.[6]
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Gating Strategy and Visualization
A sequential gating strategy is essential for accurately identifying the gp33-41 tetramer+ CD8 T

cell population.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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